Cas no 2227807-48-7 ((2R)-4-(quinolin-2-yl)butan-2-ol)

• Product Name: (2R)-4-(quinolin-2-yl)butan-2-ol
• CAS No: 2227807-48-7
• MF: C₁₃H₁₅NO
• MW: 201.264303445816
• CID: 5879659
• PubChem ID: 165652611
• Update Time: 2025-05-19

(2R)-4-(quinolin-2-yl)butan-2-ol Chemical and Physical Properties

Names and Identifiers

• (2R)-4-(quinolin-2-yl)butan-2-ol
• EN300-1810731
• 2227807-48-7

• Inchi： 1S/C13H15NO/c1-10(15)6-8-12-9-7-11-4-2-3-5-13(11)14-12/h2-5,7,9-10,15H,6,8H2,1H3/t10-/m1/s1
• InChI Key： QEUAXSLTEZRWDB-SNVBAGLBSA-N
• SMILES： O[C@H](C)CCC1C=CC2C=CC=CC=2N=1

Computed Properties

• Exact Mass: 201.115364102g/mol
• Monoisotopic Mass: 201.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 33.1Ų

Additional information on (2R)-4-(quinolin-2-yl)butan-2-ol

Comprehensive Overview of (2R)-4-(quinolin-2-yl)butan-2-ol (CAS No. 2227807-48-7): Properties, Applications, and Research Insights

The compound (2R)-4-(quinolin-2-yl)butan-2-ol (CAS No. 2227807-48-7) is a chiral organic molecule featuring a quinoline scaffold coupled with a butanol side chain. Its unique structural attributes make it a subject of interest in pharmaceutical research, material science, and asymmetric synthesis. The quinoline moiety, a privileged heterocycle in medicinal chemistry, contributes to its potential bioactivity, while the chiral center at the 2-position of the butanol chain opens avenues for enantioselective applications. Researchers are increasingly exploring this compound due to its relevance in drug discovery and catalysis, aligning with trends in green chemistry and precision medicine.

In recent years, the demand for chiral building blocks like (2R)-4-(quinolin-2-yl)butan-2-ol has surged, driven by advancements in AI-driven molecular design and high-throughput screening. A frequent query in scientific forums is: "How does the stereochemistry of (2R)-4-(quinolin-2-yl)butan-2-ol influence its biological activity?" Studies suggest that the (2R) configuration may enhance binding affinity to specific enzyme targets, such as kinases or G-protein-coupled receptors (GPCRs), though further validation is needed. This aligns with the broader industry focus on enantiopure drugs, which account for over 60% of newly approved pharmaceuticals.

The synthetic routes to CAS No. 2227807-48-7 often involve asymmetric hydrogenation or enzymatic resolution, reflecting the growing emphasis on sustainable synthesis. A 2023 survey highlighted that 78% of organic chemists prioritize atom economy when designing pathways for compounds like this. Notably, the quinolin-2-yl group can be introduced via Pictet-Spengler reactions or cross-coupling methodologies, with palladium catalysts being a common choice. These methods are frequently searched in academic databases, underscoring the compound's role in C–H functionalization research.

Beyond pharmaceuticals, (2R)-4-(quinolin-2-yl)butan-2-ol has garnered attention in material science for its potential as a ligand in luminescent metal-organic frameworks (MOFs). Its electron-donating properties and rigid quinoline core make it suitable for tuning photophysical characteristics—a hot topic in OLED development. Researchers are also investigating its derivatives for corrosion inhibition, particularly in aerospace alloys, responding to industry demands for eco-friendly additives.

From an analytical perspective, CAS 2227807-48-7 is typically characterized via HPLC with chiral columns, NMR, and mass spectrometry. A trending question in analytical chemistry circles is: "What are the optimal chromatographic conditions for resolving (2R)-4-(quinolin-2-yl)butan-2-ol from its (2S) enantiomer?" Recent publications recommend using polysaccharide-based stationary phases with ethanol/n-hexane mobile phases, achieving baseline separation with >99% enantiomeric excess.

Regulatory and safety profiles of (2R)-4-(quinolin-2-yl)butan-2-ol remain under evaluation, though preliminary data classify it as non-mutagenic in Ames tests. This aligns with the REACH framework's push for safer chemicals. As the scientific community moves toward benign-by-design principles, this compound's low ecotoxicity (as per OECD 201 guidelines) positions it favorably for industrial adoption.

In conclusion, CAS No. 2227807-48-7 exemplifies the convergence of chiral chemistry, computational modeling, and applied materials research. Its versatility addresses key challenges in targeted therapy and smart materials, making it a compelling case study for interdisciplinary innovation. Future directions may explore its machine learning-assisted optimization or biocatalytic production—topics currently dominating scientific search trends.